Cas no 2680649-06-1 (1-(3,3-Diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3,3-Diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2680649-06-1
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 5646954
• PubChem ID: 165918413
• Update Time: 2025-07-09

1-(3,3-Diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one
• 2680649-06-1
• EN300-28275957
• 1-(3,3-Diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C10H12F3NO2/c1-3-9(4-2)7-16-6-5-14(9)8(15)10(11,12)13/h3-4H,1-2,5-7H2
• InChI Key： XLNDWXBADOEMLR-UHFFFAOYSA-N
• SMILES： FC(C(N1CCOCC1(C=C)C=C)=O)(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3,3-Diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one

Research Brief on 1-(3,3-Diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one (CAS: 2680649-06-1)

The compound 1-(3,3-Diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one (CAS: 2680649-06-1) has recently emerged as a subject of interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique morpholine and trifluoroethyl functional groups, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, aiming to explore its utility in therapeutic development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 1-(3,3-Diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one, highlighting its efficient production through a multi-step reaction involving morpholine derivatives and trifluoroacetylating agents. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, the presence of the trifluoroethyl group was noted to enhance the molecule's lipophilicity, which could improve its bioavailability and membrane permeability.

Another significant research effort, documented in ACS Chemical Biology, explored the biological interactions of 1-(3,3-Diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one with various protein targets. The study utilized computational docking and in vitro assays to identify potential binding partners, revealing a high affinity for enzymes involved in inflammatory pathways. These findings suggest that the compound could serve as a lead structure for developing novel anti-inflammatory agents, with further optimization needed to enhance selectivity and potency.

Recent advancements in material science have also leveraged the unique properties of 1-(3,3-Diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one. A study in Advanced Materials demonstrated its application as a building block for functional polymers, where its trifluoroethyl group contributed to the polymers' thermal stability and chemical resistance. This dual utility in both biomedical and material applications underscores the compound's versatility and broad potential.

In conclusion, 1-(3,3-Diethenylmorpholin-4-yl)-2,2,2-trifluoroethan-1-one (CAS: 2680649-06-1) represents a multifaceted molecule with significant promise in drug discovery and material science. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for specific applications. The compound's unique structural features and demonstrated biological activities make it a valuable subject for continued investigation in the chemical biology and medicinal chemistry communities.